3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide

• IUPAC Name: 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide
• InChI: InChI=1S/C13H15F2NO2S/c14-10-2-1-9(7-11(10)15)12(17)16-8-13(18)3-5-19-6-4-13/h1-2,7,18H,3-6,8H2,(H,16,17)
• InChI Key: SYGBEHRWDYPSDU-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNC(=O)C2=CC(=C(C=C2)F)F)O
• Molecular Formula: C13H15F2NO2S
• Molecular Weight: 287.33 g/mol

Description

3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide is a synthetic compound that has been widely studied for its potential use in scientific research. It is an important tool for investigating the biochemical and physiological effects of various compounds and processes. In

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide is not fully understood. However, it is thought to act as an inhibitor of certain enzymes and receptors. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide are varied and depend on the specific application. It has been shown to have anti-inflammatory and antioxidant effects, and has been used to study the effects of oxidative stress on cells. It has also been used to investigate the role of COX-2 in various physiological processes, such as pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide in lab experiments is its specificity. It has been shown to selectively inhibit COX-2, without affecting the activity of COX-1, which is involved in the production of prostaglandins that are important for normal physiological processes. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on certain cell types, and care must be taken when using it in experiments.

Future Directions

There are many future directions for research involving 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide. One area of interest is the development of new compounds that are based on this structure, with improved specificity and reduced toxicity. Another area of interest is the investigation of the role of COX-2 in various disease states, such as cancer and Alzheimer's disease. Finally, this compound could be used to investigate the effects of oxidative stress on different cell types, and to develop new strategies for protecting cells from oxidative damage.
Conclusion:
In conclusion, 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide is an important tool for investigating the biochemical and physiological effects of various compounds and processes. Its specificity and selectivity make it a valuable tool for studying the role of COX-2 in various physiological processes. However, care must be taken when using this compound in experiments, due to its potential toxicity. There are many future directions for research involving this compound, and it is likely to continue to be an important tool for scientific research in the future.

Synthesis Methods

The synthesis of 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide involves several steps. The starting material is 3,4-difluorobenzoic acid, which is reacted with thionyl chloride to form the corresponding acyl chloride. This is then reacted with 4-hydroxythiophenol to form the desired compound. The final product is purified by recrystallization.

Scientific Research Applications

3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide has been used in a variety of scientific research applications. It has been used to investigate the mechanism of action of various compounds, including enzymes and receptors. It has also been used to study the biochemical and physiological effects of different processes, such as oxidative stress and inflammation.